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Compound of Interest

Compound Name: 3-(Trifluoromethyl)quinoxalin-2-ol

Cat. No.: B1297760 Get Quote

Introduction
3-(Trifluoromethyl)quinoxalin-2-ol is a heterocyclic organic compound incorporating a

quinoxaline core structure, which is a recurring motif in a wide range of biologically active

molecules. The presence of the trifluoromethyl group can significantly influence the

compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding

affinity to biological targets, making it a compound of interest for researchers in medicinal

chemistry and drug development.[1] Quinoxaline derivatives have demonstrated a broad

spectrum of pharmacological activities, including anticancer, antimicrobial, and antiviral

properties.[2][3]

This guide provides a comprehensive overview of the essential handling, storage, and

application protocols for 3-(Trifluoromethyl)quinoxalin-2-ol to ensure its safe and effective

use in a laboratory setting. The information presented herein is a synthesis of data from safety

data sheets of structurally related compounds and established principles of chemical handling.

Safety, Handling, and Personal Protective
Equipment (PPE)
Safe handling of 3-(Trifluoromethyl)quinoxalin-2-ol is paramount to minimize exposure and

ensure personal safety. While specific toxicological data for this compound is not extensively

documented, the general class of quinoxaline derivatives and related fluorinated compounds

necessitates a cautious approach.
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1.1. Hazard Identification and Precautionary Measures

Based on data for structurally similar compounds, 3-(Trifluoromethyl)quinoxalin-2-ol should

be treated as a hazardous substance. The primary hazards are likely to be:

Skin and Eye Irritation: Direct contact may cause significant irritation.[4][5]

Respiratory Tract Irritation: Inhalation of the powdered form can lead to respiratory irritation.

[2][5]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[1]

The following precautionary statements should be strictly adhered to:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[2][4]

P280: Wear protective gloves/eye protection/face protection.[2][4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][4]

1.2. Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when handling 3-(Trifluoromethyl)quinoxalin-2-
ol, particularly in its solid, powdered form.

Eye and Face Protection: Chemical safety goggles or a full-face shield are mandatory to

prevent contact with the eyes.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always

inspect gloves for integrity before use and dispose of them properly after handling the

compound.
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Respiratory Protection: When handling the solid compound outside of a fume hood, a

NIOSH-approved respirator is recommended to prevent inhalation of fine particles.

Body Protection: A lab coat should be worn at all times. For larger quantities, additional

protective clothing may be necessary.

Storage and Stability
Proper storage is crucial to maintain the integrity and purity of 3-(Trifluoromethyl)quinoxalin-
2-ol. While specific stability studies on this compound are not readily available, general

guidelines for heterocyclic and fluorinated compounds should be followed.

2.1. Storage Conditions

Parameter Recommendation Rationale

Temperature

Store in a cool, dry place.

Room temperature is generally

acceptable.

Prevents thermal degradation

and minimizes the risk of

caking or decomposition.

Light
Store in a light-resistant

container.

Protects the compound from

potential photodegradation.

Atmosphere
Keep the container tightly

sealed.

Prevents absorption of

moisture and atmospheric

contaminants.

Incompatibilities
Store away from strong

oxidizing agents.

Quinoxaline derivatives may

react with strong oxidizers.

2.2. Long-Term Stability Considerations

For long-term storage, it is advisable to store the compound in a desiccator to maintain a low-

humidity environment. While comprehensive stability data is not available, monitoring the

compound for any changes in color or physical appearance before use is a good laboratory

practice.
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The solubility of 3-(Trifluoromethyl)quinoxalin-2-ol is a critical factor for its use in various

experimental settings. The trifluoromethyl group generally increases lipophilicity.

3.1. Solubility Profile (Predicted)

Solvent Predicted Solubility Notes

Dimethyl Sulfoxide (DMSO) High

Common solvent for preparing

stock solutions for biological

assays.

Ethanol Moderate
May require warming to

achieve higher concentrations.

Water Low
The compound is expected to

have poor aqueous solubility.

Note: The predicted logP of 1.7209 and logSw of -2.1394 suggest good organic solvent

solubility and poor aqueous solubility.[6]

3.2. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol outlines the steps for preparing a standard 10 mM stock solution, commonly used

for in vitro biological screening.

Materials:

3-(Trifluoromethyl)quinoxalin-2-ol (MW: 214.15 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or vials

Vortex mixer

Procedure:
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Weighing the Compound: Accurately weigh out 2.14 mg of 3-(Trifluoromethyl)quinoxalin-2-
ol using an analytical balance and place it in a sterile microcentrifuge tube.

Adding Solvent: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution

if necessary.

Storage of Stock Solution: Store the 10 mM stock solution at -20°C in small aliquots to avoid

repeated freeze-thaw cycles.
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Stock Solution Preparation

1. Weigh 2.14 mg of Compound

2. Add 1.0 mL of DMSO

Transfer to tube

3. Vortex to Dissolve

Cap tightly

4. Aliquot and Store at -20°C

Ensure complete dissolution

10 mM Stock
in DMSO

100 µM Intermediate
in Medium

1:100 Dilution Working Concentrations
(e.g., 10 µM, 1 µM, 0.1 µM)

Serial Dilutions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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